Sulfo-Cy3 maleimide

• Molecular Formula: C36H42KN4O9S2
• Molecular Weight: 778.0 g/mol
• InChI: InChI=1S/C36H42N4O9S2.K/c1-35(2)26-22-24(50(44,45)46)13-15-28(26)38(5)30(35)10-9-11-31-36(3,4)27-23-25(51(47,48)49)14-16-29(27)39(31)20-8-6-7-12-32(41)37-19-21-40-33(42)17-18-34(40)43;/h9-11,13-18,22-23H,6-8,12,19-21H2,1-5H3,(H2-,37,41,44,45,46,47,48,49)
• InChIKey: QGKZUIHXUDPPJX-UHFFFAOYSA-N

Sulfo-Cy3 Maleimide Baseline Overview

Sulfo-Cy3 maleimide (CAS 1656990-68-9) is a water-soluble, thiol-reactive fluorophore belonging to the sulfonated cyanine dye family. It comprises a Cyanine-3 (Cy3) fluorescent core bearing two sulfonate groups, linked via a short alkyl spacer to a maleimide reactive moiety. The compound exhibits an excitation maximum at 548 nm, an emission maximum at 563 nm, an extinction coefficient (ε) of 162,000 L·mol⁻¹·cm⁻¹, and a fluorescence quantum yield (Φ) of 0.1 . It is the direct sulfonated analog of Cy3 maleimide (CAS 1838643-41-6) and is structurally distinct from spectrally overlapping alternatives including Alexa Fluor 546 C5 maleimide and TAMRA maleimide . The maleimide group confers selective, covalent reactivity toward free thiols (–SH) on cysteine residues, forming stable thioether bonds under mild aqueous conditions at pH 6.5–7.5 without requiring organic co-solvent .

Labeling conditionAqueous, pH 6.5–7.5, no organic co-solvent required; preserves protein integrity for antibodies and labile targets.

Signal backgroundReported lower non-specific binding than TAMRA; supports multiplexed orange-red channel with reduced cross-talk.

Target abundanceSuitable for moderate-to-high abundance targets; not optimized for high-degree-of-labeling, low-abundance detection.

Why Sulfo-Cy3 Maleimide Substitution Fails

Despite sharing the Cy3 chromophore and maleimide reactive group, Sulfo-Cy3 maleimide and its non-sulfonated analog (Cy3 maleimide, CAS 1838643-41-6) are not functionally interchangeable. Cy3 maleimide is very poorly soluble in water (0.57 mM ≈ 420 mg/L) and requires DMSO, DMF, or dichloromethane as organic co-solvent for efficient thiol conjugation . The presence of organic solvent can denature or precipitate labile protein targets, particularly antibodies and multi-subunit complexes. By contrast, Sulfo-Cy3 maleimide dissolves freely in aqueous buffers, enabling labeling in purely aqueous, mild conditions (pH 6.5–7.5, room temperature or 4°C) without any organic co-solvent . Furthermore, the sulfonate groups reduce dye–dye aggregation and non-specific hydrophobic adsorption to biomolecules, yielding conjugates with lower background and higher signal-to-noise ratios compared to non-sulfonated Cy3 derivatives . Spectrally similar alternatives such as Alexa Fluor 546 maleimide (ε = 93,000 cm⁻¹M⁻¹) possess substantially lower molar absorptivity, while TAMRA maleimide (ε ≈ 84,000–90,000 M⁻¹cm⁻¹) exhibits higher non-specific background . Consequently, substitution without re-optimization of labeling protocols risks incomplete conjugation, protein aggregation, elevated background, and irreproducible quantitative results.

Non-sulfonated Cy3 maleimide

Requires DMSO or DMF co-solvent; aqueous insolubility may denature proteins and cause aggregation, limiting purely aqueous workflows.

Alexa Fluor 546/555 maleimides

Offer improved photostability and high-DOL tolerance for low-abundance targets, but their lower extinction coefficient may shift absorbance sensitivity.

TAMRA maleimide

Higher non-specific background and lower extinction coefficient can reduce signal-to-noise ratio in orange-red detection channels.

Sulfo-Cy3 Maleimide Comparative Evidence

Extinction Coefficient vs Non-Sulfonated Cy3 Maleimide

Sulfo-Cy3 maleimide exhibits an extinction coefficient of 162,000 L·mol⁻¹·cm⁻¹ at its excitation maximum (548 nm), which is 8.0% higher than the 150,000 L·mol⁻¹·cm⁻¹ reported for non-sulfonated Cy3 maleimide (excitation maximum 555 nm) . Despite the sulfonated derivative having a lower quantum yield (Φ = 0.1 vs 0.31), the brightness product (ε × Φ) of Cy3 maleimide (46,500) exceeds that of Sulfo-Cy3 maleimide (16,200) in homogeneous solution. However, this in-solution brightness advantage of the non-sulfonated form is negated under practical aqueous labeling conditions, where its poor water solubility leads to aggregation, incomplete dissolution, and fluorescence quenching [1]. The higher extinction coefficient of the Sulfo-Cy3 variant contributes to its detectability at lower fluorophore concentrations when properly solubilized.

Extinction coefficient

Cross-study comparable

162,000 L·mol⁻¹·cm⁻¹

Higher absorbance per mole vs non-sulfonated Cy3 maleimide (150,000); supports lower detection limits in absorbance-based quantification.

Quantum yield differences influence conjugate brightness.

Evidence Dimension	Molar extinction coefficient (ε) at excitation maximum
Target Compound Data	162,000 L·mol⁻¹·cm⁻¹ at 548 nm (Sulfo-Cy3 maleimide)
Comparator Or Baseline	150,000 L·mol⁻¹·cm⁻¹ at 555 nm (Cy3 maleimide, non-sulfonated)
Quantified Difference	+8.0% higher ε for Sulfo-Cy3 maleimide (162,000 vs 150,000)
Conditions	Spectrophotometric measurement in manufacturer-specified solvent; consistent across Aladdin Scientific, e-biochem, Kerafast, and Lumiprobe datasheets

Why This Matters

The 8.0% higher extinction coefficient translates to proportionally greater light absorption per mole of dye, enabling lower detection limits in absorbance-based quantification, though overall conjugate brightness depends on additional factors including quantum yield and degree of labeling.

• [1] Amerigo Scientific. Cy3 maleimide (non-sulfonated): low aqueous solubility; organic co-solvent necessary for efficient reaction. View Source

Aqueous Solubility vs Non-Sulfonated Cy3 Maleimide

Sulfo-Cy3 maleimide is freely soluble in water and aqueous buffers (e.g., PBS, HEPES, Tris) without requiring any organic co-solvent . In contrast, non-sulfonated Cy3 maleimide is very poorly soluble in water at only 0.57 mM (≈420 mg/L) and must be pre-dissolved in DMSO, DMF, or dichloromethane prior to addition to the aqueous reaction mixture . This solubility difference is categorical rather than incremental: Cy3 maleimide's maximum aqueous concentration is approximately 420 mg/L, whereas Sulfo-Cy3 maleimide stock solutions can be prepared directly in aqueous buffer at concentrations suitable for typical labeling protocols (1–10 mM dye stock) [1]. The requirement for organic co-solvent with Cy3 maleimide introduces risk of protein denaturation, precipitation, or loss of biological activity, particularly for antibodies, multi-subunit complexes, and membrane proteins. Furthermore, residual organic solvent can interfere with downstream applications including size-exclusion chromatography and functional assays. Sulfonated cyanine dyes, including Sulfo-Cy3 maleimide, eliminate this risk entirely by enabling purely aqueous labeling workflows [2].

Aqueous solubility

Cross-study comparable

Freely soluble in water vs 0.57 mM (≈420 mg/L) for non‑sulfonated Cy3 maleimide; no organic co‑solvent required.

Enables labeling in purely aqueous buffers, preserving protein integrity for antibodies and multi‑subunit complexes.

Categorical solubility difference per vendor specifications.

Evidence Dimension	Aqueous solubility and co-solvent requirement
Target Compound Data	Freely soluble in water and aqueous buffers; no organic co-solvent required (Sulfo-Cy3 maleimide)
Comparator Or Baseline	Very poorly soluble in water: 0.57 mM (≈420 mg/L); requires pre-dissolution in DMSO, DMF, or DCM (Cy3 maleimide, non-sulfonated)
Quantified Difference	Categorical—Sulfo-Cy3 maleimide is directly water-soluble; Cy3 maleimide is practically insoluble in water and mandates organic co-solvent
Conditions	Solubility data from Kerafast product specifications; confirmed across multiple vendor datasheets (Aladdin, e-biochem, Lumiprobe)

Why This Matters

This categorical solubility difference is the primary basis for vendor recommendations to use Sulfo-Cy3 maleimide for labeling antibodies and other labile proteins in mild, purely aqueous conditions, as organic co-solvent exposure can denature or precipitate sensitive biomolecular targets.

• [1] Delta-B. Sulfo-Cy3 maleimide product page: water-soluble, no organic co-solvent required. Non-sulfonated Cyanine3 maleimide available. View Source
• [2] Stargray Dye. Comparison of Cy3-maleimide and Sulfo-Cy3 maleimide: Sulfo-Cy3 recommended for mild, purely aqueous antibody labeling; non-sulfonated version requires organic co-solvent. View Source

Molar Absorptivity vs Alexa Fluor 546 Maleimide

Sulfo-Cy3 maleimide has an extinction coefficient of 162,000 L·mol⁻¹·cm⁻¹, which is 74.2% higher than the 93,000 cm⁻¹M⁻¹ reported for Alexa Fluor 546 C5 Maleimide (Thermo Fisher / Invitrogen) . This means that at equimolar concentration, Sulfo-Cy3 maleimide absorbs 1.74-fold more photons at its excitation maximum. However, this absorptivity advantage must be weighed against Alexa Fluor 546's reported superior photostability in cellular imaging contexts and its at-least-twofold-higher conjugate fluorescence brightness when conjugated to proteins such as goat anti-mouse IgG and streptavidin [1]. In single-molecule photostability measurements under 561 nm excitation (3.2 µW/µm²), Cy3 exhibited an apparent photobleaching time constant of 25.3 ± 0.2 s, comparable to Alexa Fluor 546 at 24.0 ± 0.1 s [2]. However, in cellular imaging with conjugated ligands, Alexa Fluor 546 conjugates were significantly more resistant to photobleaching than Cy3 conjugates, as demonstrated in α7 nAChR labeling experiments on KXα7R1 cells [3]. Therefore, Sulfo-Cy3 maleimide offers superior molar absorptivity for absorbance-based quantification and potentially brighter initial signal, but Alexa Fluor 546 may be preferable for applications requiring extended illumination or time-lapse imaging.

vs Alexa Fluor 546 ε

Reported

162,000 vs 93,000 cm⁻¹M⁻¹ (+74.2%)

Higher ε supports absorbance quantification; Alexa 546 reported better photostability in cellular imaging and higher conjugate brightness when DOL is high.

Single‑molecule photobleaching comparable; cellular conjugate behavior may differ.

Evidence Dimension	Molar extinction coefficient at excitation maximum
Target Compound Data	162,000 L·mol⁻¹·cm⁻¹ (Sulfo-Cy3 maleimide)
Comparator Or Baseline	93,000 cm⁻¹M⁻¹ (Alexa Fluor 546 C5 Maleimide)
Quantified Difference	+74.2% higher ε for Sulfo-Cy3 maleimide (162,000 vs 93,000)
Conditions	Vendor-reported spectrophotometric data; Sulfo-Cy3 from Aladdin/e-biochem; AF546 from Thermo Fisher / Fisher Scientific datasheet

Why This Matters

The 74.2% higher extinction coefficient directly affects the calculated concentration of dye-labeled biomolecules and the theoretical fluorescence brightness, but procurement decisions must balance this against Alexa Fluor 546's empirically superior photostability and conjugate brightness in protein-labeling applications.

• [1] Panchuk-Voloshina N, Haugland RP, Bishop-Stewart J, et al. Alexa Dyes, a Series of New Fluorescent Dyes that Yield Exceptionally Bright, Photostable Conjugates. J Histochem Cytochem. 1999;47(9):1179-1188. Conjugates of Alexa 546 are at least twofold more fluorescent than Cy3 conjugates. View Source
• [2] PMC Table 1. Summary of dye characteristics. PLoS ONE 2013. Cy3: apparent photobleaching time constant 25.3±0.2 s; Alexa Fluor 546: 24.0±0.1 s. Single-molecule measurements, 561 nm excitation, 3.2 µW/µm². View Source
• [3] Hone AJ, et al. Alexa Fluor 546-ArIB[V11L;V16A] is a potent ligand for selectively labeling alpha 7 nicotinic acetylcholine receptors. J Neurochem. 2010;114(4):994-1006. AF546-ArIB significantly more resistant to bleaching than Cy3-ArIB. View Source

Molar Absorptivity vs TAMRA Maleimide

Sulfo-Cy3 maleimide (ε = 162,000 L·mol⁻¹·cm⁻¹) exhibits approximately 76–93% higher extinction coefficient than TAMRA maleimide, which is reported at ε ≈ 84,000–90,000 M⁻¹cm⁻¹ for the 5/6-isomer mixture and ε ≈ 92,000 for the AQuora TAMRA-Maleimide variant from Vector Labs . Both dyes share the same fluorescence quantum yield range (Φ ≈ 0.1), meaning the brightness difference is primarily driven by the extinction coefficient differential. Furthermore, Cy3/Sulfo-Cy3 conjugates consistently yield lower non-specific background than TAMRA and other TRITC-series dyes in immunofluorescence, flow cytometry, and microscopy applications, as documented across multiple vendor technical notes and product comparisons . This lower background is attributed to reduced non-specific hydrophobic interactions of the Cy3 chromophore compared to the xanthene-based TAMRA scaffold. Sulfo-Cy3 maleimide thus provides both higher molar absorptivity and lower background, making it the superior choice among orange-red thiol-reactive dyes when signal-to-noise ratio is critical.

vs TAMRA ε & background

Class‑level inference

162,000 vs 84,000–92,000; Cy3/Sulfo‑Cy3 conjugates reported to give lower background.

Higher absorbance and lower background may improve signal‑to‑noise in multiplexed orange‑red detection.

Background differences are qualitative and vendor‑reported.

Evidence Dimension	Molar extinction coefficient and background fluorescence
Target Compound Data	ε = 162,000 L·mol⁻¹·cm⁻¹; Cy3/Sulfo-Cy3 conjugates give less background than TAMRA (Sulfo-Cy3 maleimide)
Comparator Or Baseline	ε ≈ 84,000–92,000 M⁻¹cm⁻¹; higher background fluorescence in immunofluorescence (TAMRA maleimide, various isomers)
Quantified Difference	~76–93% higher ε (162,000 vs 84,000–92,000); qualitatively lower background for Cy3 vs TAMRA
Conditions	Vendor spectrophotometric data (AAT Bioquest, Vector Labs, Antibodies.com); background comparison from Vector Labs and multiple Cy3 product datasheets

Why This Matters

The combination of approximately twofold higher extinction coefficient and lower background makes Sulfo-Cy3 maleimide the preferred thiol-reactive dye over TAMRA maleimide for applications where detection sensitivity against low-abundance targets is required.

Self-Quenching and DOL: Cy3 vs Alexa Fluor 555

Vector Laboratories explicitly warns that Cy3 maleimide is not recommended for labeling proteins at high molar ratios due to significant self-quenching, and that Cy3 conjugates are only recommended for detection of moderate-to-high abundance targets . For detection of low-abundance biological targets, Vector Labs recommends using Alexa Fluor 555 maleimide (an Alexa Fluor 555 analog), which can be attached to proteins at high molar ratios without significant self-quenching, enabling brighter conjugates and more sensitive detection . This self-quenching behavior is a known limitation of the cyanine dye class and applies to both sulfonated and non-sulfonated Cy3 derivatives when the degree of labeling (DOL) exceeds optimal levels (typically DOL 2–6 for antibodies) . In contrast, Alexa Fluor 555 maleimide (ε ≈ 150,000 cm⁻¹M⁻¹, spectrally similar to Cy3) permits higher DOL without proportional fluorescence loss, enabling brighter total conjugate signal for low-abundance epitope detection. For procurement, this means Sulfo-Cy3 maleimide is best suited for applications where moderate DOL is sufficient, while Alexa Fluor 555 maleimide should be selected when maximum conjugate brightness through high DOL is required.

DOL & self‑quenching

Class‑level inference

Not recommended for high‑DOL labeling; significant self‑quenching limits conjugate brightness at elevated DOL.

Best suited for moderate‑to‑high abundance targets; Alexa 555 preferred when high‑DOL, low‑abundance detection is required.

Vector Labs advisory; consistent with cyanine dye class behavior.

Evidence Dimension	Self-quenching threshold and recommended DOL for protein labeling
Target Compound Data	Not recommended for high molar ratio labeling; only recommended for moderate-to-high abundance targets (Cy3 maleimide / Sulfo-Cy3 maleimide)
Comparator Or Baseline	Recommended for high-DOL labeling without significant self-quenching; suitable for low-abundance target detection (Alexa Fluor 555 maleimide)
Quantified Difference	Qualitative but categorical—Cy3 dyes exhibit significant self-quenching at high DOL; AF555 does not
Conditions	Vector Labs product advisory; consistent with known cyanine dye photophysics and antibody labeling best practices (optimal DOL 2–6)

Why This Matters

This self-quenching warning directly impacts procurement decisions: Sulfo-Cy3 maleimide should be selected for applications targeting moderate-to-high abundance analytes where controlled DOL is acceptable, but Alexa Fluor 555 maleimide is the appropriate choice when high-DOL labeling of low-abundance targets is required.

Maleimide–Thiol vs Amine Selectivity

The maleimide functional group common to Sulfo-Cy3 maleimide reacts with thiols (cysteine residues) at a rate approximately 1,000 times faster than with amines (lysine residues) at pH 7.0, as established in the foundational literature on maleimide chemistry [1]. This chemoselectivity is maintained across the cyanine maleimide family and is further enhanced by the optimal operating pH range of 6.5–7.5, where amines remain largely protonated and unreactive while thiols retain sufficient nucleophilicity . The sulfonate groups on Sulfo-Cy3 maleimide do not alter the maleimide reaction mechanism; rather, they improve the accessibility of the reactive moiety by maintaining dye solubility and preventing aggregation under the aqueous, near-neutral pH conditions required for selective thiol labeling . This selectivity advantage is a class-level property shared with Cy3 maleimide, Alexa Fluor 546/555 maleimides, and TAMRA maleimide; however, Sulfo-Cy3 maleimide uniquely combines this chemoselectivity with aqueous solubility, enabling labeling of solvent-sensitive proteins that cannot tolerate the organic co-solvent required by its non-sulfonated analog [2].

Thiol selectivity

Class‑level inference

~1,000‑fold faster reaction with thiols than amines at pH 7.0.

Chemoselectivity is a maleimide class property; Sulfo‑Cy3 adds purely aqueous compatibility for thiol‑specific labeling.

Established maleimide chemistry; consistent across dye series.

Evidence Dimension	Reaction rate selectivity: thiol vs amine at pH 7.0
Target Compound Data	Maleimide–thiol reaction ~1,000× faster than maleimide–amine; optimal pH 6.5–7.5 (Sulfo-Cy3 maleimide)
Comparator Or Baseline	Same maleimide selectivity shared across Cy3 maleimide, AF546/555 maleimide, TAMRA maleimide (class property)
Quantified Difference	~1,000-fold kinetic selectivity for thiols over amines at pH 7.0 (maleimide class property)
Conditions	Established maleimide chemistry (Smyth et al., Biochem J.; Brewer & Riehm, 1967); validated in aqueous buffer systems for Sulfo-Cy3 maleimide labeling protocols

Why This Matters

The >1,000-fold chemoselectivity ensures that Sulfo-Cy3 maleimide preferentially labels cysteine thiols over lysine amines under recommended conditions, but this is a class-wide property; Sulfo-Cy3 maleimide's differentiation lies in combining this selectivity with aqueous solubility, enabling labeling of proteins that cannot withstand organic co-solvent exposure.

• [1] Brewer CF, Riehm JP. Evidence for possible nonspecific reactions between N-ethylmaleimide and proteins. Anal Biochem. 1967;18(2):248-255. At pH 7.0, the reaction of maleimide with sulfhydryls proceeds at a rate 1,000 times greater than its reaction with amines. View Source
• [2] Stargray Dye. Cy3-maleimide vs Sulfo-Cy3 maleimide comparison: Sulfo-Cy3 recommended for labeling in mild, purely aqueous conditions; non-sulfonated Cy3-maleimide requires organic co-solvent. View Source

Sulfo-Cy3 Maleimide Application Scenarios

Aqueous Antibody and Protein Labeling

Sulfo-Cy3 maleimide is the recommended thiol-reactive Cy3 dye for labeling antibodies, Fc-fusion proteins, multi-subunit enzyme complexes, and other solvent-sensitive biomolecules that require purely aqueous reaction conditions. Unlike non-sulfonated Cy3 maleimide—which is very poorly water-soluble (0.57 mM) and mandates pre-dissolution in DMSO or DMF —Sulfo-Cy3 maleimide dissolves directly in phosphate, HEPES, or Tris buffers at pH 6.5–7.5 for efficient, selective thiol conjugation . This eliminates the risk of organic solvent-induced protein denaturation or precipitation. The sulfonate groups further reduce dye–dye aggregation and non-specific hydrophobic adsorption, yielding conjugates with lower background and improved signal-to-noise ratios in downstream immunofluorescence and flow cytometry assays . Researchers performing antibody–drug conjugate (ADC) candidate labeling, immunohistochemistry probe preparation, or any conjugation where protein structural integrity must be preserved should procure Sulfo-Cy3 maleimide rather than non-sulfonated Cy3 maleimide.

Single-Molecule FRET and Quantitative Biophysics

Sulfo-Cy3 maleimide has been validated as a donor fluorophore in single-molecule Förster resonance energy transfer (smFRET) studies requiring site-specific labeling of ribosomal proteins, as demonstrated in the simplified ribosome preparation protocol of Shebl et al. (2016) where Sulfo-Cy3 maleimide (Lumiprobe) was used alongside Sulfo-Cy5 maleimide for dual-color smFRET measurements . In smFRET applications, the Cy3 chromophore offers a single-molecule photobleaching time constant of 25.3 ± 0.2 s under 561 nm excitation (3.2 µW/µm²), comparable to Alexa Fluor 546 (24.0 ± 0.1 s) but with substantially higher extinction coefficient (162,000 vs 93,000) . The aqueous solubility of Sulfo-Cy3 maleimide is critical for smFRET sample preparation, as it enables homogeneous labeling under the non-denaturing conditions required to maintain ribosomal activity and structural integrity. For smFRET assay development involving thiol-labeled proteins, Sulfo-Cy3 maleimide provides a well-characterized, water-soluble donor with documented performance in peer-reviewed biophysical studies.

Flow Cytometry and Fluorescence Microscopy

Sulfo-Cy3 maleimide is suitable for flow cytometry and widefield/confocal fluorescence microscopy applications targeting moderate-to-high abundance analytes, where its 162,000 L·mol⁻¹·cm⁻¹ extinction coefficient provides strong absorbance at standard 532 nm or 555 nm laser lines . However, procurement specialists should note the explicit manufacturer advisory from Vector Labs that Cy3 dyes (including sulfonated variants) are not recommended for high-molar-ratio protein labeling due to significant self-quenching, and are only recommended for detection of moderate-to-high abundance targets . For applications requiring detection of low-abundance antigens—where higher degrees of labeling (DOL > 6) are necessary to achieve sufficient signal—Alexa Fluor 555 maleimide should be procured instead, as it permits high-DOL labeling without proportional fluorescence loss . Additionally, while Cy3 single-molecule photostability (25.3 s photobleaching time constant) is comparable to Alexa Fluor 546 (24.0 s) in controlled single-molecule conditions , cellular imaging studies have demonstrated that Alexa Fluor 546–protein conjugates are significantly more resistant to photobleaching than Cy3–protein conjugates during extended illumination . Procurement decisions for time-lapse imaging or low-abundance target detection should therefore weigh Sulfo-Cy3 maleimide's superior extinction coefficient against these documented photostability and self-quenching limitations.

Low-Background Multiplexed Orange-Red Detection

Sulfo-Cy3 maleimide is well-suited as the orange-red channel dye in multiplexed fluorescence panels where low non-specific background is critical. Cy3/Sulfo-Cy3 conjugates consistently produce lower background fluorescence than TAMRA and most other commonly used fluorescent dyes in immunofluorescence, immunohistochemistry, and flow cytometry . This lower background, combined with Sulfo-Cy3 maleimide's high extinction coefficient (162,000 vs 84,000–92,000 for TAMRA maleimide) , provides superior signal-to-noise characteristics for the Cy3/TAMRA/TRITC spectral window. The dye is pH-insensitive from pH 4 to 10 , compatible with standard TRITC filter sets, and excitable by 530–561 nm laser lines available on most commercial confocal microscopes and flow cytometers, ensuring broad instrument compatibility without specialized optics. For procurement in multiplexed assay development where the orange-red channel must deliver high sensitivity with minimal cross-talk, Sulfo-Cy3 maleimide offers quantitative advantages over TAMRA-based alternatives in both extinction coefficient and background performance.

Application

Selection Property

Validation Focus

Antibody & protein labeling

Water solubility, thiol selectivity, low background

Protein integrity after labeling, degree of labeling, signal-to-noise in IF/FC

smFRET donor fluorophore

Aqueous solubility, photobleaching kinetics, high extinction coefficient

Site‑specific labeling efficiency, photostability under 561 nm excitation

Flow cytometry / microscopy (moderate‑high targets)

Moderate DOL tolerance, extinction coefficient for 532/555 nm lines

Conjugate brightness, photobleaching rate in cellular imaging

Multiplexed orange‑red channel

Low background vs TAMRA, high ε, pH insensitivity

Cross‑talk, instrument compatibility (TRITC filter sets)